1-methyl-N-[2-oxo-4-(trifluoromethyl)-2H-chromen-7-yl]-1H-pyrazole-4-carboxamide

• Molecular Formula: C15H10F3N3O3
• Molecular Weight: 337.25 g/mol
• IUPAC Name: 1-methyl-N-[2-oxo-4-(trifluoromethyl)chromen-7-yl]pyrazole-4-carboxamide
• InChI: InChI=1S/C15H10F3N3O3/c1-21-7-8(6-19-21)14(23)20-9-2-3-10-11(15(16,17)18)5-13(22)24-12(10)4-9/h2-7H,1H3,(H,20,23)
• InChI Key: GISJSYPNAJKXIV-UHFFFAOYSA-N
• SMILES: CN1C=C(C=N1)C(=O)NC2=CC3=C(C=C2)C(=CC(=O)O3)C(F)(F)F

Description

1-methyl-N-[2-oxo-4-(trifluoromethyl)-2H-chromen-7-yl]-1H-pyrazole-4-carboxamide, also known as TFMB-PAP, is a novel compound that has been gaining attention in scientific research. It is a small molecule that has shown potential in various biological applications.

Mechanism of Action

1-methyl-N-[2-oxo-4-(trifluoromethyl)-2H-chromen-7-yl]-1H-pyrazole-4-carboxamide works by selectively binding to ROS and undergoing a chemical reaction that results in the formation of a fluorescent compound. This reaction is specific to ROS and does not occur with other molecules, making 1-methyl-N-[2-oxo-4-(trifluoromethyl)-2H-chromen-7-yl]-1H-pyrazole-4-carboxamide a highly selective probe for ROS detection.
Biochemical and Physiological Effects:
1-methyl-N-[2-oxo-4-(trifluoromethyl)-2H-chromen-7-yl]-1H-pyrazole-4-carboxamide has been shown to have minimal toxicity and does not affect cell viability at the concentrations used for ROS detection. It has also been shown to be stable in various biological environments, including live cells and tissues. 1-methyl-N-[2-oxo-4-(trifluoromethyl)-2H-chromen-7-yl]-1H-pyrazole-4-carboxamide has been used to study the distribution of ROS in different cell types and has been shown to accumulate in specific cellular compartments, such as mitochondria and lysosomes.

Advantages and Limitations for Lab Experiments

One of the main advantages of 1-methyl-N-[2-oxo-4-(trifluoromethyl)-2H-chromen-7-yl]-1H-pyrazole-4-carboxamide is its high selectivity for ROS, which allows for accurate detection of these molecules in live cells. It is also relatively easy to synthesize and has been reported to produce high yields of pure compound. However, 1-methyl-N-[2-oxo-4-(trifluoromethyl)-2H-chromen-7-yl]-1H-pyrazole-4-carboxamide has some limitations, such as its limited solubility in aqueous solutions, which can affect its distribution in cells. It also requires the use of specialized imaging equipment, such as confocal microscopy, for accurate detection.

Future Directions

1-methyl-N-[2-oxo-4-(trifluoromethyl)-2H-chromen-7-yl]-1H-pyrazole-4-carboxamide has shown great potential in various biological applications, and future research could focus on expanding its use in different areas. One possible direction is the development of new probes based on 1-methyl-N-[2-oxo-4-(trifluoromethyl)-2H-chromen-7-yl]-1H-pyrazole-4-carboxamide that can detect other molecules of interest in cells. Another direction is the optimization of the synthesis method to improve the yield and purity of the compound. Additionally, 1-methyl-N-[2-oxo-4-(trifluoromethyl)-2H-chromen-7-yl]-1H-pyrazole-4-carboxamide could be used to study the role of ROS in different disease models, such as cancer and neurodegenerative diseases, to gain a better understanding of their pathogenesis.

Synthesis Methods

1-methyl-N-[2-oxo-4-(trifluoromethyl)-2H-chromen-7-yl]-1H-pyrazole-4-carboxamide can be synthesized using a simple two-step process. The first step involves the reaction of 4-chloro-1H-pyrazole with 2-oxo-4-(trifluoromethyl)-2H-chromene-7-carbaldehyde in the presence of a base. The resulting intermediate is then reacted with methylamine to yield 1-methyl-N-[2-oxo-4-(trifluoromethyl)-2H-chromen-7-yl]-1H-pyrazole-4-carboxamide. This method has been reported to produce high yields of pure 1-methyl-N-[2-oxo-4-(trifluoromethyl)-2H-chromen-7-yl]-1H-pyrazole-4-carboxamide.

Scientific Research Applications

1-methyl-N-[2-oxo-4-(trifluoromethyl)-2H-chromen-7-yl]-1H-pyrazole-4-carboxamide has been extensively studied for its potential in various biological applications. One of the most promising applications is its use as a fluorescent probe for detecting reactive oxygen species (ROS) in cells. ROS play a crucial role in various physiological and pathological processes, and their detection is essential for understanding their role in disease development. 1-methyl-N-[2-oxo-4-(trifluoromethyl)-2H-chromen-7-yl]-1H-pyrazole-4-carboxamide has been shown to selectively detect ROS in live cells and has been used to study the role of ROS in cancer, neurodegenerative diseases, and cardiovascular diseases.